Cas no 832737-59-4 (1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene)

• Product Name: 1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene
• CAS No: 832737-59-4
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 3059353
• PubChem ID: 7015899
• Update Time: 2025-11-01

1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene
• AKOS000310328
• STK312309
• 832737-59-4
• DTXSID201264592
• 1-((4-Ethoxyphenoxy)methyl)-3-nitrobenzene
• 3-(4-Ethoxy-phenoxymethyl)-1-nitro-benzene

• MDL： MFCD03881311
• Inchi： 1S/C15H15NO4/c1-2-19-14-6-8-15(9-7-14)20-11-12-4-3-5-13(10-12)16(17)18/h3-10H,2,11H2,1H3
• InChI Key： DJYWZXDFSPMMTR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC)CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.10010796Da
• Monoisotopic Mass: 273.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.3Ų

Additional information on 1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene

Comprehensive Overview of 1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene (CAS No. 832737-59-4)

1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene (CAS No. 832737-59-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique nitrobenzene and ethoxyphenoxy functional groups, is widely utilized in research and industrial applications due to its versatile reactivity and structural properties. Its molecular formula and structural features make it a valuable building block for synthesizing more complex molecules.

In recent years, the demand for high-purity chemical intermediates like 1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential applications in organic electronics and agrochemical formulations. The compound's nitro group and ether linkage contribute to its stability and reactivity, making it a preferred choice for catalytic reactions and polymer synthesis.

The synthesis of 1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene typically involves multi-step organic reactions, including etherification and nitration. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize the compound and verify its chemical identity. The growing emphasis on green chemistry has also led to explorations of eco-friendly synthesis routes for this compound.

From an industrial perspective, 1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene is often sourced from specialized chemical suppliers who adhere to stringent quality standards. Its applications span across pharmaceutical research, where it serves as a precursor for active pharmaceutical ingredients (APIs), and material engineering, where it contributes to the development of advanced polymers. The compound's thermal stability and solubility profile further enhance its utility in diverse formulations.

As the scientific community continues to explore sustainable chemical processes, 1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene remains a subject of ongoing research. Innovations in catalysis and process optimization are expected to further expand its applications. For researchers and industry professionals, understanding the physicochemical properties and synthetic pathways of this compound is essential for leveraging its full potential in cutting-edge technologies.